
Commercial Suppliers and Technical Guide for
1-n-Butylcyclohexanol (98% Purity)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Butylcyclohexanol

Cat. No.: B1329816 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of commercial suppliers for 1-n-

butylcyclohexanol with a purity of 98%. Additionally, it outlines a detailed experimental protocol

for the quality control and purity determination of this compound, a critical aspect for its

application in research and development, including pharmaceutical synthesis.

Commercial Availability
1-n-Butylcyclohexanol (CAS No. 5445-30-7), a tertiary alcohol, is utilized as a solvent and an

intermediate in the synthesis of various organic compounds. Its purity is a critical parameter for

ensuring the desired reaction outcomes and minimizing by-product formation in sensitive

applications such as drug development. The following table summarizes the key information for

several commercial suppliers offering 1-n-butylcyclohexanol at 98% purity.
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Supplier Product Name Purity
Available
Quantities

Thermo Scientific

Chemicals (formerly

Alfa Aesar)

1-n-

Butylcyclohexanol,

98%

≥97.5% (GC)[1] 5 g, 25 g[1][2]

Fisher Scientific

1-n-

Butylcyclohexanol,

98%

98%[3][4] 25 g[3]

Matrix Scientific 1-Butylcyclohexanol 97% 1 g, 10 g[2]

Atlantic Research

Chemicals
1-Butylcyclohexanol 95% 5 g[2]

AK Scientific 1-Butylcyclohexanol Not specified 1 g[2]

ChemicalBook

1-N-

BUTYLCYCLOHEXA

NOL

Not specified
Various suppliers

listed[5]

eMolecules (via Fisher

Scientific)
1-Butylcyclohexanol Not specified 1 g[6]

Sigma-Aldrich 1-Butylcyclohexanol 95% Not specified[7]

Experimental Protocol: Purity Determination by Gas
Chromatography-Mass Spectrometry (GC-MS)
The purity of 1-n-butylcyclohexanol is most effectively determined using gas chromatography

(GC) coupled with a flame ionization detector (FID) or a mass spectrometer (MS). GC

separates volatile compounds based on their boiling points and interactions with the stationary

phase of the column, while the detector provides quantitative and, in the case of MS, structural

information. The following protocol is a general guideline for the purity analysis of 1-n-

butylcyclohexanol.

Objective: To determine the purity of a 1-n-butylcyclohexanol sample and identify any potential

impurities.
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Materials and Equipment:

1-n-butylcyclohexanol sample

High-purity solvent (e.g., dichloromethane or ethyl acetate)

Volumetric flasks and pipettes

Autosampler vials with septa

Gas chromatograph equipped with a mass spectrometer (GC-MS)

A suitable capillary column (e.g., HP-5MS or equivalent non-polar column)

High-purity helium carrier gas

Procedure:

Sample Preparation:

Accurately weigh approximately 10 mg of the 1-n-butylcyclohexanol sample.

Dissolve the sample in a suitable high-purity solvent (e.g., dichloromethane or ethyl

acetate) in a 10 mL volumetric flask.

Ensure the final concentration is approximately 1 mg/mL.[8]

Transfer an aliquot of the prepared sample solution into an autosampler vial.

GC-MS Instrumentation and Conditions (Example):

Injection Volume: 1 µL

Inlet Temperature: 250 °C

Split Ratio: 50:1 (can be adjusted based on sample concentration)

Carrier Gas: Helium at a constant flow rate of 1 mL/min
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Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes

Ramp: Increase temperature at a rate of 10 °C/min to 250 °C

Final hold: Hold at 250 °C for 5 minutes

MS Transfer Line Temperature: 280 °C

Ion Source Temperature: 230 °C

Mass Range: m/z 40-400

Data Acquisition and Analysis:

Inject the prepared sample into the GC-MS system.

Acquire the total ion chromatogram (TIC).

Integrate the peak areas of all components in the chromatogram, excluding the solvent

peak.

Calculate the percentage purity of 1-n-butylcyclohexanol using the area percent method:

% Purity = (Peak Area of 1-n-butylcyclohexanol / Total Peak Area of all components) x

100

Identify any impurity peaks by comparing their mass spectra with a spectral library (e.g.,

NIST).

Visualizations
Experimental Workflow for GC-MS Purity Analysis
The following diagram illustrates the logical steps involved in determining the purity of a 1-n-

butylcyclohexanol sample using GC-MS.
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Caption: Workflow for GC-MS purity analysis of 1-n-butylcyclohexanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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